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Compound of Interest

Compound Name: PF-06815345

Cat. No.: B608931 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of PF-
06815345. The following troubleshooting guides and frequently asked questions (FAQs)

address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PF-06815345?

A1: Solid PF-06815345 hydrochloride should be stored at 4°C in a sealed container, protected

from moisture.[1][2][3]

Q2: How should I prepare and store stock solutions of PF-06815345?

A2: PF-06815345 is soluble in DMSO at a concentration of 50 mg/mL, though it may require

ultrasonication to fully dissolve.[2][3] For optimal stability, it is recommended to prepare stock

solutions in newly opened, anhydrous DMSO as the compound's solubility can be significantly

impacted by hygroscopic (water-absorbing) DMSO.[1][4] Once prepared, stock solutions should

be aliquoted to minimize freeze-thaw cycles and stored under the following conditions:

-80°C for up to 6 months.[1][5]

-20°C for up to 1 month.[1][5]

Q3: My PF-06815345 is not dissolving well in DMSO. What can I do?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b608931?utm_src=pdf-interest
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.medchemexpress.com/pf-06815345-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112598A/PF-06815345-hydrochloride-DataSheet-MedChemExpress.pdf
https://immunomart.com/product/pf-06815345-hydrochloride/
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112598A/PF-06815345-hydrochloride-DataSheet-MedChemExpress.pdf
https://immunomart.com/product/pf-06815345-hydrochloride/
https://www.medchemexpress.com/pf-06815345-hydrochloride.html
https://file.glpbio.com/quotepdf/product.php?token=1CQ4oBUIRaP4S7u5nxIIpw12iPTT9_1fyiR-K3EbGCBU21mXnR-LUJHz0fCxRrwqL90zpzeq0qviQwzXvvsefkNEoVrzjFmE6MrgNe3pN6cgzG3Vfiktf3KrFPwPr5rl8sgHctevtw2Ff
https://www.medchemexpress.com/pf-06815345-hydrochloride.html
https://www.medchemexpress.com/pf-06815345.html
https://www.medchemexpress.com/pf-06815345-hydrochloride.html
https://www.medchemexpress.com/pf-06815345.html
https://www.benchchem.com/product/b608931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: If you are experiencing solubility issues, you can try warming the solution to 37°C and

using an ultrasonic bath to aid dissolution.[4] Ensure you are using a fresh supply of anhydrous

DMSO.

Stability Data
Currently, there is limited publicly available quantitative data on the degradation rates of PF-
06815345 under various experimental conditions such as a range of pH values, exposure to

light, or in different solvent systems. Researchers should exercise caution and consider

performing their own stability assessments for long-term experiments or when using conditions

other than those recommended.

Storage Condition Summary
Form

Storage
Temperature

Duration Special Conditions

Solid (Powder) 4°C Not specified

Sealed container,

away from moisture.

[1][2][3]

Stock Solution (in

DMSO)
-20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

[5]

Stock Solution (in

DMSO)
-80°C 6 months

Aliquot to avoid

freeze-thaw cycles.[1]

[5]

Experimental Protocols
While specific degradation pathways for PF-06815345 have not been detailed in the available

literature, a general experimental protocol for assessing small molecule stability can be

adapted.

Protocol: General Stability Assessment of a PF-
06815345 Solution
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Objective: To determine the stability of PF-06815345 in a specific buffer or solvent system

under defined storage conditions.

Materials:

PF-06815345 hydrochloride

Anhydrous DMSO

Experimental buffer/solvent

HPLC or LC-MS system

Calibrated analytical balance

Temperature-controlled incubator/storage unit

Light-protective containers (if assessing photostability)

Methodology:

Prepare a concentrated stock solution of PF-06815345 in anhydrous DMSO.

Dilute the stock solution to the desired final concentration in the experimental buffer/solvent.

Divide the solution into multiple aliquots in appropriate storage vials.

Establish a time-zero (T=0) baseline by analyzing one aliquot immediately via a validated

HPLC or LC-MS method to determine the initial concentration and purity.

Store the remaining aliquots under the desired experimental conditions (e.g., specific

temperature, light or dark).

At predetermined time points (e.g., 1, 3, 7, 14, and 30 days), retrieve an aliquot from storage.

Analyze the aliquot using the same HPLC or LC-MS method to determine the concentration

and identify any potential degradation products.
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Compare the results to the T=0 baseline to calculate the percentage of PF-06815345
remaining and the formation of any impurities.

Troubleshooting
Below are troubleshooting guides for common stability and storage issues.

Logical Diagram: Troubleshooting Storage and Handling
Issues
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Start: Stability or Activity Issue Identified

Is the solid compound stored correctly?
(4°C, sealed, away from moisture)

Yes

No

Is the stock solution stored correctly?
(-20°C for <1 month or -80°C for <6 months)

Action: Store solid compound at 4°C in a sealed,
dry container. Consider ordering a fresh batch.

Yes

No

Was the compound fully dissolved?
(Used fresh DMSO, sonication, warming)

Action: Prepare fresh stock solution and store
appropriately in aliquots.

Yes

No

Were multiple freeze-thaw cycles avoided?

Action: Re-prepare solution using fresh DMSO,
ultrasonication, and gentle warming (37°C).

Yes

No

If issues persist, consider experimental
conditions (e.g., buffer stability).

Action: Prepare new aliquots from a fresh stock solution
to minimize freeze-thaw cycles.

Click to download full resolution via product page

Caption: Troubleshooting workflow for PF-06815345 stability issues.
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Signaling Pathway Visualization (Hypothetical
Degradation)
As the specific degradation pathways of PF-06815345 are not publicly documented, the

following diagram illustrates a hypothetical degradation pathway for a generic small molecule

inhibitor, which could be initiated by factors such as hydrolysis or oxidation.
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PF-06815345 (Active)

Hydrolysis
(e.g., due to moisture)

Oxidation
(e.g., due to air exposure)

Hydrolyzed Product
(Inactive)

Oxidized Product
(Inactive)

Click to download full resolution via product page

Caption: Hypothetical degradation pathways for a small molecule inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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